Cas no 1179756-46-7 (2-[1-(3-Aminopropanoyl)piperidin-4-yl]acetamide)

• Product Name: 2-[1-(3-Aminopropanoyl)piperidin-4-yl]acetamide
• CAS No: 1179756-46-7
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 5167135
• Update Time: 2025-05-25

2-[1-(3-Aminopropanoyl)piperidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-aminopropanoyl)piperidin-4-yl]acetamide
• 4-Piperidineacetamide, 1-(3-amino-1-oxopropyl)-
• 2-[1-(3-Aminopropanoyl)piperidin-4-yl]acetamide

• Inchi： 1S/C10H19N3O2/c11-4-1-10(15)13-5-2-8(3-6-13)7-9(12)14/h8H,1-7,11H2,(H2,12,14)
• InChI Key： QLUXRYCBQLUMPY-UHFFFAOYSA-N
• SMILES： O=C(CCN)N1CCC(CC(N)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• XLogP3: -1.7
• Topological Polar Surface Area: 89.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[1-(3-Aminopropanoyl)piperidin-4-yl]acetamide

Introduction to 2-[1-(3-Aminopropanoyl)piperidin-4-yl]acetamide (CAS No: 1179756-46-7)

2-[1-(3-Aminopropanoyl)piperidin-4-yl]acetamide is a compound with the CAS number 1179756-46-7, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is characterized by its piperidine ring, a six-membered cyclic amine, which serves as a central framework for various functional groups. The presence of an amide group and an aminopropanoyl substituent further enhances its chemical versatility, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 2-[1-(3-Aminopropanoyl)piperidin-4-yl]acetamide involves a series of well-established organic reactions, including nucleophilic acyl substitution and amide bond formation. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for advanced studies. Recent advancements in catalytic methods and green chemistry have also been applied to streamline the production process, reducing environmental impact while maintaining high-quality standards.

One of the most promising aspects of this compound is its potential in the development of drug delivery systems. The piperidine ring structure provides a platform for attaching bioactive molecules, enabling targeted drug delivery with improved pharmacokinetics. Studies have demonstrated that this compound can act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Furthermore, its ability to form stable complexes with nucleic acids has opened new avenues in gene therapy applications.

In addition to its pharmaceutical applications, 2-[1-(3-Aminopropanoyl)piperidin-4-yl]acetamide has shown potential in the field of biomedical imaging. Its ability to fluoresce under specific conditions makes it a candidate for use as a contrast agent in diagnostic procedures. Recent research has focused on modifying its structure to improve its imaging properties while maintaining biocompatibility.

The toxicity profile of this compound has been extensively studied to ensure its safety for therapeutic use. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs. However, further investigations are required to fully understand its long-term effects and potential for bioaccumulation.

Looking ahead, the development of novel analogs of 2-[1-(3-Aminopropanoyl)piperidin-4-yl]acetamide is expected to expand its utility across diverse fields. Researchers are exploring modifications to enhance its stability, solubility, and targeting capabilities, paving the way for next-generation therapeutics and diagnostic tools.

In conclusion, 2-[1-(3-Aminopropanoyl)piperidin-4-yl]acetamide (CAS No: 1179756-46-7) is a versatile compound with significant potential in drug development, biomedical imaging, and advanced materials science. Its unique chemical structure and favorable properties make it a valuable asset for researchers aiming to address unmet medical needs and push the boundaries of modern science.